5-Bromo-3-(3-methoxypropyl)-1-methyl-1H-indazole

• Molecular Formula: C12H15BrN2O
• Molecular Weight: 283.16 g/mol
• IUPAC Name: 5-bromo-3-(3-methoxypropyl)-1-methylindazole
• InChI: InChI=1S/C12H15BrN2O/c1-15-12-6-5-9(13)8-10(12)11(14-15)4-3-7-16-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key: XEDJCOUQCWIWMX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Br)C(=N1)CCCOC

Description

5-Bromo-3-(3-methoxypropyl)-1-methyl-1H-indazole is a useful research compound. Its molecular formula is C12H15BrN2O and its molecular weight is 283.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 54.00 g of 5-bromo-3-(3-methoxyprop-1-ynyl)-1-methyl-1H-indazole in 1700 ml of methanol is admixed at room temperature with 20.58 g of 10% Pd/C. The mixture is hydrogenated over 1.5 hours and clarified by filtration, and the filtrate is concentrated by evaporation. The title compound is obtained as a yellowish oil from the residue by means of flash chromatography (SiO2 60F). Rf=0.56 (1:1 EtOAc-heptane). Rt=4.37 (gradient I).